![molecular formula C9H11Cl2N3O2 B2413156 3-{3H-imidazo[4,5-b]pyridin-2-yl}propanoic acid dihydrochloride CAS No. 1303890-41-6](/img/structure/B2413156.png)
3-{3H-imidazo[4,5-b]pyridin-2-yl}propanoic acid dihydrochloride
Overview
Description
“3-{3H-imidazo[4,5-b]pyridin-2-yl}propanoic acid dihydrochloride” is a chemical compound with the CAS Number: 1303890-41-6 . It has a molecular weight of 264.11 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H9N3O2.2ClH/c13-8(14)4-3-7-11-6-2-1-5-10-9(6)12-7;;/h1-2,5H,3-4H2,(H,13,14)(H,10,11,12);2*1H . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
As mentioned earlier, this compound is a powder and is stored at room temperature .Scientific Research Applications
- Researchers have explored the antimicrobial features of imidazo[4,5-b]pyridine derivatives, including this compound. Experimental and theoretical studies have investigated its potential as an antimicrobial agent . Further investigations could focus on specific pathogens or resistant strains.
- The compound has been evaluated for its antiproliferative effects on human cancer cell lines. Studies have examined its impact on prostate (DU-145), lung (A549), and cervical (HeLa) cancer cells . Investigating its mechanism of action and potential as an anticancer drug is essential.
- GPR81 is a receptor associated with various metabolic and inflammatory conditions. Compounds like this one have been considered for treating disorders such as dyslipidemia, atherosclerosis, hypertension, and type 2 diabetes . Further research could explore its efficacy and safety in clinical settings.
- Amidino-substituted imidazo[4,5-b]pyridines, including this compound, have been assessed for antiviral activity. Researchers have studied their cytotoxic effects on virus host cell lines . Investigating their potential against specific viruses could be valuable.
- Researchers have developed synthetic methods for imidazo[4,5-b]pyridines, including this compound. These approaches enable the creation of diverse derivatives with potential pharmacological applications . Further optimization of synthesis and structure-activity relationship studies are warranted.
Antimicrobial Activity
Antiproliferative Activity
Treatment of GPR81-Associated Disorders
Antiviral Properties
Synthetic Approaches and Pharmacological Potential
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements associated with it include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit the activation of akt and its downstream target pras40 .
Mode of Action
It is suggested that similar compounds inhibit the activation of akt and its downstream target pras40 . This inhibition likely occurs through the compound’s interaction with these targets, leading to changes in their function.
Biochemical Pathways
Given its potential role as an akt inhibitor, it may impact pathways downstream of akt, such as the mtor signaling pathway .
Pharmacokinetics
Similar compounds have been shown to be effective at inhibiting akt activation following oral dosing in mice , suggesting good bioavailability.
Result of Action
Similar compounds have shown considerable cytotoxicity, with significant activity against certain cancer cell lines . This suggests that 3-{3H-imidazo[4,5-b]pyridin-2-yl}propanoic acid dihydrochloride may have potential anti-cancer effects.
properties
IUPAC Name |
3-(1H-imidazo[4,5-b]pyridin-2-yl)propanoic acid;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2.2ClH/c13-8(14)4-3-7-11-6-2-1-5-10-9(6)12-7;;/h1-2,5H,3-4H2,(H,13,14)(H,10,11,12);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZIHEWSCEVWTSX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(N=C1)N=C(N2)CCC(=O)O.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11Cl2N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-{3H-imidazo[4,5-b]pyridin-2-yl}propanoic acid dihydrochloride | |
CAS RN |
1303890-41-6 |
Source
|
| Record name | 3-(3H-imidazo[4,5-b]pyridin-2-yl)propanoic acid dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(3-Methyl-4-nitrophenoxy)acetyl]morpholine](/img/structure/B2413078.png)
![N1-(benzo[d][1,3]dioxol-5-yl)-N2-((1-((4-fluorophenyl)carbamoyl)piperidin-4-yl)methyl)oxalamide](/img/structure/B2413081.png)
![2-(benzylthio)-N-(4-methoxyphenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide](/img/structure/B2413083.png)
![N-(1,3-benzodioxol-5-yl)-4-chloro-3-methyl-1-phenylpyrazolo[3,4-b]pyridine-5-carboxamide](/img/structure/B2413087.png)
![[2-(3-Fluoro-4-methoxyphenyl)-2-oxoethyl] 6-chloropyridine-3-carboxylate](/img/structure/B2413088.png)
![(1R,3S,5R,6R)-6-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[3.2.0]heptane-3-carboxylic acid](/img/structure/B2413094.png)
